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Compound of Interest

Compound Name: Ethyl 2,3-dihydroxybenzoate

Cat. No.: B1303491

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
Ethyl 2,3-dihydroxybenzoate (CAS No. 3943-73-5). A comprehensive Safety Data Sheet
(SDS) for this specific isomer was not available at the time of writing. Therefore, some
information, particularly regarding physical properties and detailed emergency procedures, is
based on general principles for handling similar chemical compounds and data from isomers.
This guide should be used as a supplement to, not a replacement for, a thorough risk
assessment and adherence to all applicable safety regulations and institutional protocols.

Hazard Identification and Classification

Ethyl 2,3-dihydroxybenzoate is classified as a hazardous substance. The following table
summarizes its classification and labeling according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).
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GHS Element Information
Pictogram GHSO07: Exclamation mark
Signal Word Warning

Hazard Statements

H315: Causes skin irritation. H319: Causes
serious eye irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Physical and Chemical Properties

Detailed physical and chemical property data for Ethyl 2,3-dihydroxybenzoate is limited. The

following table includes available data and estimates based on its chemical structure and data

from related isomers.

Property Value Source/Note
Chemical Formula CoH1004 PubChem[1]
Molecular Weight 182.17 g/mol PubChem[1]
Appearance White to off-white solid ChemicalBook[2]
Melting Point 66.0 - 67.2 °C ChemicalBook[2]
Inert atmosphere, Room BLD Pharm][3],
Storage Temperature _
Temperature ChemicalBook[2]

Handling and Storage

Proper handling and storage are crucial to minimize risks associated with Ethyl 2,3-

dihydroxybenzoate.

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2_3-dihydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2_3-dihydroxybenzoate
https://m.chemicalbook.com/ProductChemicalPropertiesCB1364954_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1364954_EN.htm
https://www.bldpharm.com/products/3943-73-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1364954_EN.htm
https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. The
following are general recommendations:

PPE Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

_ _ Laboratory coat, long pants, and closed-toe
Skin and Body Protection H
shoes.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved respirator with a particulate

filter is recommended.

Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder.[4]

Avoid generating dust.[5]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage

» Store in a tightly closed container in a dry and well-ventilated place.[5]
o Keep in an inert atmosphere at room temperature.[2][3]

o Store away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

» Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Wear

appropriate personal protective equipment. Avoid dust formation.[5]

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://sites.rowan.edu/facilities/_docs/chemical-spill-response.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/251208?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal. Avoid creating dust.

Experimental Protocols

General Protocol for Handling Powdered Ethyl 2,3-
dihydroxybenzoate

This protocol outlines a general procedure for safely weighing and dissolving a powdered
chemical like Ethyl 2,3-dihydroxybenzoate in a laboratory setting.

e Preparation:

[¢]

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

[e]

Don the appropriate PPE (lab coat, safety goggles, and chemical-resistant gloves).

o

Gather all necessary equipment (spatula, weighing paper or boat, beaker, solvent,
magnetic stir bar, and stir plate).

o

Place a waste bag or container within the fume hood for disposal of contaminated items.
e Weighing:

o Place a tared weighing boat on the analytical balance inside the fume hood.

o Carefully open the container of Ethyl 2,3-dihydroxybenzoate.

o Using a clean spatula, transfer the desired amount of powder to the weighing boat. Avoid
generating dust.

o Close the chemical container tightly immediately after use.

e Dissolving:
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[e]

Place the beaker containing the appropriate solvent and a magnetic stir bar on a stir plate
inside the fume hood.

[e]

Carefully add the weighed Ethyl 2,3-dihydroxybenzoate powder to the solvent.

o

Turn on the stirrer to facilitate dissolution.

[¢]

Rinse the weighing boat with a small amount of the solvent and add it to the beaker to
ensure a complete transfer.

e Cleanup:

o Wipe the spatula and work surface with a damp cloth or paper towel to remove any
residual powder.

o Dispose of all contaminated items (weighing boat, gloves, paper towels) in the designated
waste container.

o Wash hands thoroughly after completing the procedure.
Visualizations

GHS Hazard Communication for Ethyl 2,3-
dihydroxybenzoate
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Ethyl 2,3-dihydroxybenzoate

Ethyl 2,3-dihydroxybenzoate
CAS: 3943-73-5
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Caption: GHS Hazard Communication for Ethyl 2,3-dihydroxybenzoate.

General Chemical Spill Response Workflow
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Minor or Major Spill?
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Caption: General workflow for responding to a chemical spill.[6][7][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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